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Compound of Interest

Compound Name: AG-494

Cat. No.: B1664427

AG-494, also known as Tyrphostin AG-494, is a potent inhibitor of the epidermal growth factor
receptor (EGFR) tyrosine kinase.[1] As a cytotoxic compound, it requires stringent safety
protocols to protect researchers and the environment. This guide provides essential, immediate
safety and logistical information, including operational and disposal plans, to ensure the safe
handling of AG-494 in a laboratory setting.

Hazard Identification and Classification

AG-494 is classified under the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS) with the following hazards:

e Acute Oral Toxicity (Category 4), H302: Harmful if swallowed.
e Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.

o Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long lasting
effects.

Physical and Chemical Properties of AG-494

A summary of the available quantitative data for AG-494 is presented below. Note that some
physical properties such as melting and boiling points are not readily available in published
literature.
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Property Value Source

Chemical Formula C16H12N203 Cayman Chemical
Molecular Weight 280.3 g/mol Cayman Chemical
Appearance Crystalline solid Cayman Chemical

DMSO: 20 mg/mLDMF: 30

Solubility mg/mLEthanol: 1 mg/mLWater.  Cayman Chemical
Insoluble
Powder: -20°ClIn solvent: _
Storage Temperature DC Chemicals

-80°C

Operational Plans: Handling Procedures

Due to its cytotoxic nature, AG-494 must be handled with care to avoid inhalation of dust, and
contact with skin and eyes. The following protocols provide step-by-step guidance for handling
both the powdered form and solutions of AG-494.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table
outlines the minimum required PPE for handling AG-494.
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PPE Category Specification Rationale
Protects against skin contact.
Powder-free nitrile gloves Nitrile offers good resistance to
Gloves meeting ASTM D6978 DMSO, a common solvent for
standards. Double gloving is AG-494.[2][3] Double gloving
required. provides an extra layer of
protection.
Disposable, back-fastening
gown made of a low- Prevents contamination of
Gown permeability fabric (e.g., personal clothing and skin.[3]

polyethylene-coated

polypropylene).

[4]

Eye/Face Protection

Safety goggles with side-
shields. A full-face shield
should be worn if there is a risk

of splashing.

Protects eyes from dust
particles and splashes of

solutions.[5]

Respiratory Protection

For handling the powder form,
a NIOSH-approved N95 or
higher-level particulate

respirator is mandatory.[3][6]

Prevents inhalation of fine
powder, which can be harmful

if ingested.

Experimental Protocols

1. Handling Powdered AG-494

This protocol should be performed in a designated area, such as a chemical fume hood or a

biological safety cabinet, to minimize exposure.

e Preparation:

o Don all required PPE as specified in the table above.

o Cover the work surface with a disposable, plastic-backed absorbent pad.

o Ensure a cytotoxic spill kit is readily accessible.
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e Procedure:
o Carefully open the container of AG-494 to avoid creating airborne dust.
o Use a dedicated spatula to weigh the desired amount of powder.

o If transferring to another container, do so slowly and close to the work surface to minimize
dust generation.

o Clean the spatula and any contaminated surfaces with a suitable solvent (e.g., 70%
ethanol) and dispose of the cleaning materials as cytotoxic waste.

e Post-Handling:

[e]

Securely close the AG-494 container.

o

Wipe down the exterior of the container before returning it to storage.

[¢]

Dispose of the absorbent pad and outer gloves in a designated cytotoxic waste container.

[e]

Remove remaining PPE and wash hands thoroughly.

2. Preparation of AG-494 Stock Solution in DMSO

AG-494 is frequently dissolved in Dimethyl Sulfoxide (DMSO) for in vitro experiments.

e Preparation:
o Follow the same preparation steps as for handling the powder.

e Procedure:
o Weigh the desired amount of AG-494 powder directly into a sterile, conical tube or vial.
o Using a micropipette, add the calculated volume of anhydrous DMSO to the vial.

o Cap the vial securely and vortex until the solid is completely dissolved. Gentle warming
may be applied if necessary.
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o The stock solution should be aliquoted into smaller, single-use volumes to avoid repeated
freeze-thaw cycles.

o Post-Preparation:

o Label all aliquots clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C.

o Dispose of all contaminated materials, including pipette tips and tubes, in the cytotoxic
waste stream.

Disposal Plan

AG-494 is very toxic to aquatic life, and therefore, its disposal must be managed meticulously
to prevent environmental contamination.[7]

Waste Segregation and Collection

e Solid Waste: All solid materials contaminated with AG-494, including gloves, gowns,
absorbent pads, pipette tips, and empty vials, must be collected in a dedicated, clearly
labeled, leak-proof cytotoxic waste container.

» Liquid Waste: Unused or waste solutions of AG-494 should be collected in a sealed, labeled,
and compatible waste container. Do not pour any AG-494 solution down the drain.

Disposal Procedure

o Labeling: Ensure all waste containers are clearly labeled with "Cytotoxic Waste" and a list of
the chemical contents.

o Storage: Store waste containers in a secure, designated area away from general lab traffic.

o Professional Disposal: All AG-494 waste must be disposed of through a licensed hazardous
waste disposal company.[7] Contact your institution's Environmental Health and Safety
(EHS) department to arrange for pickup and disposal in accordance with local and national
regulations.
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Visualizing the Mechanism of Action

AG-494 functions by inhibiting the EGFR signaling pathway, which is crucial for cell growth and
proliferation. The following diagram illustrates the simplified EGFR signaling cascade and the
point of inhibition by AG-494.
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Caption: EGFR signaling pathway and AG-494 inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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